8-(1-piperazinyl)Quinoline
Overview
Description
8-(1-piperazinyl)Quinoline is a useful research compound. Its molecular formula is C13H15N3 and its molecular weight is 213.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Quipazine (2-(1-piperazinyl)quinoline maleate) has been studied for its potential anti-Parkinsonian properties. It inhibits the uptake of 3H-dopamine and 3H-serotonin into rat striatal tissue in vitro, suggesting serotonergic and dopaminergic effects in the central nervous system (Medon, Leeling, & Phillips, 1973).
Certain 8-quinolinamine derivatives have shown effectiveness against Leishmania donovani infections in hamsters, indicating potential in antileishmanial therapy (Johnson & Werbel, 1983).
2-(1-piperazinyl)-quinoline has demonstrated significant potency in provoking contractions of uterine smooth muscle in vivo and in vitro, more potent than methylergonovine, indicating potential applications in gynecology (Hong & Pardo, 1966).
Quinoline derivatives have been synthesized and evaluated for antimycobacterial activity, showing significant activity against Mycobacterium tuberculosis. This suggests their potential as antitubercular agents (Sahoo et al., 2022).
Quinoline derivatives have been studied for their antibacterial properties, particularly against Gram-positive and Gram-negative bacteria, suggesting potential applications in antibiotic development (Koga et al., 1980).
Quinoline derivatives have shown potential as histamine and platelet activating factor antagonists and leukotriene inhibitors, indicating possible therapeutic applications in asthma (Paris et al., 1995).
Properties
IUPAC Name |
8-piperazin-1-ylquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3/c1-3-11-4-2-6-15-13(11)12(5-1)16-9-7-14-8-10-16/h1-6,14H,7-10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCUZDOXGNVJQQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CC=CC3=C2N=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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